5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine

• Molecular Formula: C19H11ClN8S
• Molecular Weight: 418.9 g/mol
• IUPAC Name: 5-[1-(4-chlorophenyl)tetrazol-5-yl]-2-pyrazin-2-yl-4-thiophen-2-ylpyrimidine
• InChI: InChI=1S/C19H11ClN8S/c20-12-3-5-13(6-4-12)28-19(25-26-27-28)14-10-23-18(15-11-21-7-8-22-15)24-17(14)16-2-1-9-29-16/h1-11H
• InChI Key: WJOXIVJIUBWKOL-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=NC(=NC=C2C3=NN=NN3C4=CC=C(C=C4)Cl)C5=NC=CN=C5

Description

5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine, also known as CP-690,550, is a chemical compound that belongs to the family of Janus kinase inhibitors. It was first discovered by Pfizer in 2003 and is currently being studied for its potential therapeutic applications in various autoimmune diseases.

Mechanism of Action

5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine inhibits the activity of Janus kinases, which are involved in the signaling pathways of immune cells. By blocking the activity of these enzymes, 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine reduces the production of pro-inflammatory cytokines and other molecules that contribute to the development of autoimmune diseases.
Biochemical and Physiological Effects:
5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has been shown to reduce the severity of symptoms in various animal models of autoimmune diseases. It has also been shown to reduce the levels of pro-inflammatory cytokines and other molecules in the blood of patients with rheumatoid arthritis and other autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine is its high potency and selectivity for Janus kinases. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one of the limitations of 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine is its relatively short half-life, which may limit its effectiveness in some experimental settings.

Future Directions

There are several potential future directions for research on 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine. One area of interest is the development of more potent and selective Janus kinase inhibitors that may have greater therapeutic potential in autoimmune diseases. Another area of interest is the study of the long-term effects of 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine on immune function and overall health. Finally, there is also interest in exploring the potential use of 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine in combination with other drugs for the treatment of autoimmune diseases.

Synthesis Methods

The synthesis of 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine involves the reaction of 2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine with 1-(4-chlorophenyl)tetrazole in the presence of a palladium catalyst. The resulting product is then purified through a series of chromatographic techniques to obtain the final compound.

Scientific Research Applications

5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-(2-pyrazinyl)-4-(2-thienyl)pyrimidine has been extensively studied for its potential therapeutic applications in various autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It works by inhibiting the activity of Janus kinases, which are enzymes that play a crucial role in the signaling pathways of immune cells.